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Compound of Interest

Compound Name: NOC-5

Cat. No.: B11749727 Get Quote

For researchers, scientists, and drug development professionals working with the nitric oxide

(NO) donor NOC-5, this guide provides essential safety protocols, operational procedures, and

disposal plans. Adherence to these guidelines is critical for ensuring laboratory safety and

experimental integrity.

Chemical and Physical Properties of NOC-5

Property Value Source

CAS Number 146724-82-5 [1]

Molecular Formula C₆H₁₆N₄O₂ [1]

Molecular Weight 176.22 g/mol

Appearance White crystalline solid

Purity ≥98% [1]

Solubility
Soluble in PBS (pH 7.2) at 10

mg/mL
[1]

Storage
-20°C, protect from light and

moisture
[2]

Half-life
93 minutes in PBS (pH 7.4) at

22°C
[1]
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Personal Protective Equipment (PPE)
Given that NOC-5 is a nitric oxide donor and can be hazardous, a comprehensive approach to

personal protection is mandatory. The following PPE should be worn at all times when handling

NOC-5:

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). It is

recommended to wear two

pairs of nitrile gloves.

To prevent skin contact and

absorption.

Eye Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles. A face shield

may be necessary for splash

hazards.

To protect eyes from splashes

and aerosols.

Skin and Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

use outside a fume hood is

unavoidable, a respiratory

protection analysis should be

performed by environmental

health and safety personnel to

determine the appropriate

respirator.

NOC-5 releases nitric oxide

gas, which is toxic if inhaled.[3]

[4]

Operational Plans: Handling and Storage
Handling:

Engineering Controls: All work with NOC-5, including preparation of stock solutions and

dilutions, must be performed in a properly functioning chemical fume hood.[4]
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Personal Hygiene: Avoid all personal contact. Do not breathe dust or vapor. Wash hands

thoroughly after handling.[5]

Weighing: Weigh the solid compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: Prepare stock solutions in an alkaline buffer (e.g., 0.1 M NaOH) where

NOC-5 is more stable.[2] The stock solution should be prepared fresh and kept on ice for use

within the same day.[2] When diluting for experiments, add the alkaline stock solution to the

buffered experimental medium. The volume of the stock solution should be minimal to avoid

significant pH changes in the final solution.[2]

Avoid Incompatibilities: Keep away from oxidizing agents, acids, and moisture.[4][5]

Storage:

Short-term (Solid): Store at -20°C in a tightly sealed container, protected from light and

moisture.[2]

Short-term (Stock Solution): Alkaline stock solutions can be stored at -20°C but should

ideally be used within one day as they can degrade by about 5% per day.[2]

Labeling: All containers must be clearly labeled with the chemical name, concentration,

preparation date, and appropriate hazard warnings.[6]

Disposal Plan
All waste containing NOC-5 must be treated as hazardous waste and disposed of according to

institutional and local regulations.
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Waste Type Disposal Procedure

Solid NOC-5
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Aqueous Waste (including unused solutions)

Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.[7]

The container should be compatible with the

aqueous and alkaline nature of the waste.

Contaminated PPE
Dispose of as hazardous waste in accordance

with institutional guidelines.

Experimental Protocols
Preparation of NOC-5 Stock Solution
A detailed methodology for the preparation of a NOC-5 stock solution is crucial for experimental

reproducibility.

Work in a chemical fume hood.

Equilibrate the sealed vial of solid NOC-5 to room temperature before opening to prevent

condensation of moisture.

Weigh the required amount of NOC-5 powder using a calibrated analytical balance.

Dissolve the powder in a cold (4°C) 0.1 M NaOH solution to the desired stock concentration

(e.g., 10 mM).[2]

Vortex briefly to ensure complete dissolution.

Keep the stock solution on ice at all times and use it within the same day for optimal results.

[2]
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NOC-5 Release of Nitric Oxide
The following diagram illustrates the process of NOC-5 releasing nitric oxide under

physiological conditions.

NOC-5
(Stable Complex)

Physiological Conditions
(Aqueous, pH 7.4)

Nitric Oxide (NO)
(Biologically Active)

Spontaneous
Decomposition

Inactive Byproduct
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NOC-5 spontaneously releases nitric oxide in aqueous solution.

Nitric Oxide Signaling Pathway
This diagram outlines the primary signaling pathway activated by nitric oxide released from

donors like NOC-5.
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The canonical nitric oxide signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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